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Cat. No.: B1202124 Get Quote

Introduction

TX-1123 is a potent inhibitor of protein tyrosine kinases (PTKs), with significant activity against

Src kinase.[1][2][3] As a member of the Src family of non-receptor tyrosine kinases, Src plays a

critical role in regulating a multitude of cellular processes, including proliferation, survival,

migration, and angiogenesis.[4][5][6][7] Dysregulation of Src kinase activity is frequently

observed in various human cancers, making it a key target for therapeutic intervention.[7][8]

TX-1123, a 2-hydroxyarylidene-4-cyclopentene-1,3-dione derivative, has demonstrated anti-

tumor properties and offers a valuable tool for researchers studying Src-mediated signaling

pathways and for professionals in drug development.[2][3] Notably, TX-1123 exhibits low

mitochondrial toxicity, suggesting a favorable safety profile for a potential therapeutic

candidate.[1][3]

Mechanism of Action

TX-1123 functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of the Src

kinase domain.[8] This action prevents the transfer of a phosphate group from ATP to tyrosine

residues on substrate proteins, thereby blocking downstream signaling cascades that promote

cell proliferation and survival, such as the Ras-ERK and PI3K-Akt pathways.[8]

Quantitative Data Summary
The inhibitory activity of TX-1123 against various kinases and its anti-proliferative effects on

different cell lines are summarized below.
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Table 1: Kinase Inhibitory Activity of TX-1123

Target Kinase IC50 (µM)

Src-K 2.2

eEF2-K 3.2

PKA 9.6

PKC 320

EGFR-K 320

Data sourced from in vitro kinase assays performed in NIH3T3 cells.[1]

Table 2: Anti-proliferative Activity of TX-1123

Cell Line IC50 (µM) after 48h treatment

HepG2 3.66

HCT116 39

Rat Hepatocytes 57

Data sourced from cell viability assays.[1]

Table 3: Cyclooxygenase (COX) Inhibitory Activity of TX-1123

Target IC50 (µM)

COX-1 15.7

COX-2 1.16

Data sourced from in vitro enzyme assays.[1]
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Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the mechanism and experimental evaluation of TX-1123, the following

diagrams have been generated using Graphviz.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1202124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine
Kinase (e.g., EGFR)

Src

Integrin

FAKGPCR

PI3K Ras

STAT3

Cell Migration Angiogenesis

Akt MAPK
(ERK)

Cell ProliferationCell Survival

TX-1123

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Biochemical Assays Cellular Assays

In Vitro Kinase Assay
(IC50 for Src)

Western Blot
(Phospho-Src)

Cell Viability Assay
(IC50 in Cancer Cells)

Cell Migration Assay

In Vivo Studies
(Xenograft Model)

Tumor Growth Inhibition

Data Analysis and
Conclusion

If promising

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1202124?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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